2-(1H-inden-3-ylmethyl)pyridine

• CAS No.: 25791-35-9
• Molecular Formula: C15H13N
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 2-(3H-inden-1-ylmethyl)pyridine
• InChI: InChI=1S/C15H13N/c1-2-7-15-12(5-1)8-9-13(15)11-14-6-3-4-10-16-14/h1-7,9-10H,8,11H2
• InChI Key: WCJFLOUCZURZLS-UHFFFAOYSA-N
• Canonical SMILES: C1C=C(C2=CC=CC=C21)CC3=CC=CC=N3

Description

2-(1H-Inden-3-ylmethyl)pyridine is a pyridine derivative featuring an indenylmethyl substituent at the 2-position of the pyridine ring. Indenyl groups, such as those in related compounds, are known to influence electronic and steric characteristics, making them valuable in medicinal chemistry and materials science. For example, indenyl-containing compounds like GDC-0879 (a B-Raf kinase inhibitor) demonstrate the pharmacological relevance of such moieties . The synthesis of similar indenyl-substituted pyridines often involves multi-step reactions, including nucleophilic substitutions and catalytic cyclizations, as seen in the preparation of (–)-actinophyllic acid intermediates .

Comparison with Similar Compounds

Comparison :

• Substituent Position : The indenyl group in GDC-0879 is at the 5-position, whereas 2-(1H-inden-3-ylmethyl)pyridine has the substituent at the 3-position. Positional differences may alter binding affinity and steric interactions in kinase targets.
• Pharmacodynamics : GDC-0879 requires >40% inhibition of phosphorylated MEK1 for tumor stasis, highlighting the importance of substituent-driven target engagement .

(R)-Dimethyl 2-(1H-Inden-2-yl)malonate Intermediate

Structure : (R)-Dimethyl 2-(1-benzyl-2-oxopyrrolidin-3-yl)-2-(1H-inden-2-yl)malonate
Key Features :

• Features a 1H-inden-2-yl group in a complex alkaloid synthesis pathway .
• Used in the asymmetric synthesis of (–)-actinophyllic acid, emphasizing the role of indenyl groups in constructing chiral centers.

Comparison :

• Synthetic Utility : The inden-2-yl group in this intermediate facilitates stereochemical control, a feature that may extend to inden-3-yl derivatives in analogous reactions.
• Steric Effects : The 3-position substitution in 2-(1H-inden-3-ylmethyl)pyridine could impose distinct steric demands compared to the 2-position isomer, affecting reaction yields or selectivity .

2-(Chloro(4-chlorophenyl)methyl)pyridine

Structure : 2-[Chloro(4-chlorophenyl)methyl]pyridine
Key Features :

• Substituted with a dichlorobenzyl group, enhancing electrophilicity and reactivity .
• Used as a pharmaceutical intermediate, underscoring the versatility of pyridine derivatives.

Comparison :

• Electronic Effects : The electron-withdrawing chlorine atoms in this compound contrast with the conjugated indenyl system in 2-(1H-inden-3-ylmethyl)pyridine, which may donate π-electrons to the pyridine ring.
• Applications : While 2-(chlorophenylmethyl)pyridine is utilized in small-molecule drug synthesis, indenyl-substituted analogs may offer improved binding in kinase inhibitors due to extended aromatic systems .

2-(1H-Indol-3-yl)-8-methylimidazo[1,2-a]pyridine

Structure : Fused imidazopyridine with an indole substituent.
Key Features :

• Combines pyridine and indole moieties in a heterocyclic system .
• Demonstrates the importance of heteroaromatic stacking interactions in bioactive compounds.

Comparison :

• Aromatic Systems: The indole group provides hydrogen-bonding capabilities, whereas the indenyl group in 2-(1H-inden-3-ylmethyl)pyridine lacks N–H donors but offers planar rigidity.
• Drug Design : Indenylmethyl-pyridines may prioritize hydrophobic interactions, while indole-imidazopyridines leverage both hydrogen bonding and π-π stacking .

Data Table: Key Properties of Compared Compounds

Compound Name	Substituent Position	Molecular Formula	Key Property/Activity	Application/Use	Reference
GDC-0879	Inden-5-yl	C₂₀H₂₁N₅O₂	IC₅₀ for pMEK1: 3.06 μM	B-Raf kinase inhibitor
(R)-Dimethyl 2-(1H-inden-2-yl)malonate	Inden-2-yl	C₂₄H₂₅NO₅	Chiral intermediate synthesis	Alkaloid total synthesis
2-(Chlorophenylmethyl)pyridine	Chlorophenyl	C₁₂H₉Cl₂N	Electrophilic reactivity	Pharmaceutical intermediate
2-(1H-Indol-3-yl)imidazopyridine	Indol-3-yl	C₁₆H₁₃N₃	Heterocyclic stacking interactions	Bioactive compound research